Cas no 110814-85-2 (1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
• CAS No: 110814-85-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• MDL: MFCD13705414
• CID: 3606516
• PubChem ID: 13679908
• Update Time: 2025-04-22

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
• Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate
• Ethyl5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate
• SB63743
• 110814-85-2
• MFCD13705414

• MDL： MFCD13705414
• Inchi： 1S/C9H12BrNO2/c1-4-13-9(12)7-5(2)6(3)8(10)11-7/h11H,4H2,1-3H3
• InChI Key： XDHPXBCAMKOXLD-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C)C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 245.00514Da
• Monoisotopic Mass: 245.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives